Higher Computed Lipophilicity versus Isoindoline‑1,3‑dione Congener Drives Distinct Pharmacokinetic Profiling
The target compound exhibits significantly higher computed lipophilicity (SlogP ≈ 3.91 [1]) than its direct isoindoline‑1,3‑dione analog 2-(2,5‑dimethoxyphenyl)isoindoline‑1,3‑dione, for which a structurally representative N‑aryl‑dione logP of ≈ 1.2 has been reported . The >2.7‑log‑unit increase in SlogP and the corresponding low aqueous solubility (logS ≈ ‑5.25 [1]) dictate that the reduced isoindoline scaffold is substantially more membrane‑permeable but requires different formulation strategies compared to the dione counterpart.
| Evidence Dimension | Computed lipophilicity (SlogP) and aqueous solubility (logS) |
|---|---|
| Target Compound Data | SlogP ≈ 3.91; logS ≈ -5.25 (MW 254.36) [1] |
| Comparator Or Baseline | 2-Acetyl-4-nitro-isoindoline-1,3-dione: logP ≈ 1.20 (representative N-substituted dione) |
| Quantified Difference | Δ SlogP ≥ 2.7; Δ logS shifts from moderate to poorly soluble range |
| Conditions | In silico prediction using ALOGPS/Molinspiration methodology; different N‑substituents between target and comparator but identical core redox state difference |
Why This Matters
The pronounced lipophilicity difference directly impacts passive membrane permeability and blood‑brain barrier penetration potential, making the target compound preferentially suited for CNS‑targeted probe design versus systemic peripheral applications of the dione.
- [1] MMsINC Database. Physical Properties entry for 2-(2,5-dimethoxyphenyl)isoindoline. Molecular Weight: 254.357 g/mol. logS: -5.25. SlogP: 3.91. View Source
